Auphen

• Molecular Formula: C12H8AuCl3N2
• Molecular Weight: 483.5 g/mol
• InChI: InChI=1S/C12H8N2.Au.3ClH/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;;;;/h1-8H;;3*1H/q;+3;;;/p-3
• InChIKey: JAKVEVFPFMDQPF-UHFFFAOYSA-K

Auphen: Gold(III)-Based Aquaglyceroporin Inhibitor

Auphen, chemically dichloro(1,10-phenanthroline)gold(III) chloride [Au(phen)Cl₂]Cl, is an inorganic gold(III) coordination complex originally designed as a potential anticancer agent [1]. It was subsequently identified as a potent and selective inhibitor of the aquaglyceroporin channels AQP3 and AQP7 [2]. Its mechanism involves Au(III) interaction with cysteine thiolate residues within the AQP3 pore, with Cys40 identified as the likely binding site [3]. Auphen is distinguished from other metal-based AQP modulators by its sub-micromolar potency against AQP3 glycerol permeability, its pronounced selectivity over AQP1 water channels, and its water solubility suitable for in vivo administration [3].

1 AQP3 glycerol permeability inhibition study fit

2 AQP1-sparing selectivity for aquaglyceroporin pathway research

3 Water-soluble gold(III) complex suitable for in vivo administration studies

• [1] Messori L, Abbate F, Marcon G, Orioli P, Fontani M, Mini E, Mazzei T, Carotti S, O'Connell T, Zanello P. Gold(III) complexes as potential antitumor agents: solution chemistry and cytotoxic properties of some selected gold(III) compounds. J Med Chem. 2000;43(19):3541-3548. PMID: 11000008. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Auphen Ligand Page (Ligand ID: 10188). Accessed 2026. Compound class: Inorganic. Inhibitor of aquaglyceroporins AQP3 and AQP7. View Source
• [3] Martins AP, Marrone A, Ciancetta A, Galán Cobo A, Echevarría M, Moura TF, Re N, Casini A, Soveral G. Targeting aquaporin function: potent inhibition of aquaglyceroporin-3 by a gold-based compound. PLoS ONE. 2012;7(5):e37435. PMID: 22624030. View Source

Why Auphen Cannot Be Substituted for AQP3 Research

Aquaporin-targeted research cannot treat AQP3 inhibitors as interchangeable reagents. The classical AQP inhibitor HgCl₂ is non-selective and cytotoxic, while most reported small-molecule AQP inhibitors lack isoform specificity and in vivo compatibility [1]. Among structurally related gold(III) complexes, Auphen's 1,10-phenanthroline ligand confers a unique combination of sub-micromolar AQP3 potency, pronounced selectivity over AQP1, and high water solubility that its closest analogs—including Aubipy ([Au(bipy)Cl₂]⁺) and Auterpy ([Au(terpy)Cl]²⁺)—do not simultaneously achieve [1][2]. Even within the AQP3/AQP7 inhibitor class, Auphen is the only compound for which both in vivo tumor suppression and chemosensitization have been independently reproduced across hepatocellular carcinoma and breast cancer models [3][4]. The quantitative evidence below establishes that these differentiators are measurable and consequential for experimental design and procurement decisions.

Target Compound

Auphen — sub-micromolar AQP3 inhibitor with pronounced AQP1 selectivity and in vivo solubility

Common Substitute

HgCl₂ or gold(III) analogs (Aubipy, Auterpy) — may lack isoform selectivity, in vivo compatibility, or dual AQP3/AQP7 inhibition profile

• [1] Martins AP, Marrone A, Ciancetta A, Galán Cobo A, Echevarría M, Moura TF, Re N, Casini A, Soveral G. Targeting aquaporin function: potent inhibition of aquaglyceroporin-3 by a gold-based compound. PLoS ONE. 2012;7(5):e37435. PMID: 22624030. View Source
• [2] Balgera F, Tijani MK, Wennerberg J, Persson KEM, Nordlander E, Ferreira RJ. Evaluation of Au(III) complexes as Plasmodium falciparum aquaglyceroporin (PfAQP) inhibitors by in silico and in vitro methods. J Biol Inorg Chem. 2024;29(7-8):821-836. PMID: 39579246. View Source
• [3] Peng R, Zhao GX, Li J, Zhang Y, Shen XZ, Wang JY, Sun JY. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo. World J Gastroenterol. 2016;22(12):3341-3354. PMID: 27022216. View Source
• [4] Charlestin V, Fulkerson D, Arias Matus CE, Walker ZT, Carthy K, Littlepage LE. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer. Cancers (Basel). 2024;16(15):2714. PMID: 39123442. View Source

Auphen Quantitative Differentiation Evidence

AQP3 Glycerol Inhibition vs. HgCl₂

In a direct head-to-head screen of metal complexes on human red blood cells (hRBC), Auphen was the most active compound against AQP3-mediated glycerol permeability. It achieved an IC₅₀ of 0.8 ± 0.08 µM, which was significantly more effective than HgCl₂, the classical aquaporin inhibitor, tested under identical conditions (P < 0.001) [1]. At 100 µM, Auphen reduced glycerol transport to a residual permeability of ~11% (≈90% inhibition), whereas water permeability was only modestly affected (~20% inhibition), indicating functional discrimination between glycerol and water conduction pathways [1]. No significant effect was observed on urea transport at concentrations up to 100 µM (P > 0.05) [1].

AQP3 Glycerol IC₅₀

Head-to-head

IC₅₀ = 0.8 ± 0.08 µM

Reported higher potency than HgCl₂ in hRBC stopped-flow assay

Data to verify: ~90% glycerol inhibition at 100 µM; ~20% water inhibition

Evidence Dimension	AQP3 glycerol permeability inhibition potency (IC₅₀) in hRBC
Target Compound Data	IC₅₀ = 0.8 ± 0.08 µM; ≈90% glycerol transport inhibition at 100 µM
Comparator Or Baseline	HgCl₂ (classical AQP inhibitor) and a panel of metal complexes; Auphen significantly more potent than HgCl₂ (P < 0.001)
Quantified Difference	Auphen vs. HgCl₂: statistically significant superiority (P < 0.001); residual glycerol permeability ~11% for Auphen vs. control baseline
Conditions	Human red blood cells (hRBC); stopped-flow light scattering; 10–30 min incubation at room temperature; glycerol and water permeability measured by osmotic shock

Why This Matters

This head-to-head data establishes that Auphen is not merely an alternative AQP inhibitor but is quantifiably superior to the historical benchmark HgCl₂ in the same assay system, while also demonstrating glycerol-vs-water functional discrimination that HgCl₂ lacks.

• [1] Martins AP, Marrone A, Ciancetta A, Galán Cobo A, Echevarría M, Moura TF, Re N, Casini A, Soveral G. Targeting aquaporin function: potent inhibition of aquaglyceroporin-3 by a gold-based compound. PLoS ONE. 2012;7(5):e37435. PMID: 22624030. View Source

AQP3 Selectivity over AQP1 in Transfected Cell Lines

In PC12 cells stably transfected with rat AQP1 or AQP3, Auphen treatment (10–1000 µM, 30 min) reduced glycerol permeability only in the PC12-AQP3 cell line, achieving 72% inhibition, while wild-type PC12 and PC12-AQP1 cells showed no effect on glycerol transport [1]. Water permeability was inhibited by only ~25% in PC12-AQP1 cells at 100 µM Auphen, and higher concentrations were required to achieve effects comparable to those seen in hRBC [1]. Computational docking studies independently corroborated this selectivity, revealing preferential binding of Au complexes to AQP3 over AQP1, with Cys40 in AQP3 identified as the critical binding residue absent in AQP1 [1].

AQP3 vs AQP1 Selectivity

Head-to-head

72% glycerol inhibition (AQP3) vs 0% (AQP1)

Supports isoform-selective tool use; pan-AQP inhibitors may confound interpretation

PC12-AQP3 vs PC12-AQP1 transfected cells; docking confirms Cys40 binding

Evidence Dimension	Glycerol and water permeability inhibition in AQP-isoform-defined cell lines
Target Compound Data	PC12-AQP3: 72% glycerol permeability inhibition; PC12-AQP1: ~25% water permeability inhibition at 100 µM; no glycerol effect in PC12-wt or PC12-AQP1
Comparator Or Baseline	PC12-wt (no exogenous AQP), PC12-AQP1, and PC12-AQP3 cell lines treated identically
Quantified Difference	72% glycerol inhibition in AQP3-expressing cells vs. 0% in AQP1-expressing cells; ~25% water inhibition in AQP1 vs. ~90% glycerol inhibition in AQP3 (at same concentration range)
Conditions	PC12 cells stably transfected with rat AQP1 or AQP3; stopped-flow light scattering; 10–1000 µM Auphen, 30 min incubation at room temperature

Why This Matters

This selectivity profile is a procurement-critical differentiator: researchers studying AQP3-dependent processes can use Auphen as an isoform-selective tool, whereas pan-AQP inhibitors would confound interpretation by simultaneously blocking AQP1-mediated water transport.

• [1] Martins AP, Marrone A, Ciancetta A, Galán Cobo A, Echevarría M, Moura TF, Re N, Casini A, Soveral G. Targeting aquaporin function: potent inhibition of aquaglyceroporin-3 by a gold-based compound. PLoS ONE. 2012;7(5):e37435. PMID: 22624030. View Source

Anti-Proliferative Effect Depends on AQP3 Expression

Auphen (5 µM) reduced proliferation by approximately 50% in A431 epidermoid carcinoma cells and PC12-AQP3 cells, both expressing high levels of AQP3. In HEK293T cells transiently transfected with AQP3 (HEK-AQP3), proliferation was reduced by only ~15%, and Auphen had no effect on PC12-wt or NIH/3T3 cells, which lack detectable AQP3 expression [1]. Cell cycle analysis revealed strong arrest in S-G₂/M phases selectively in AQP3-expressing cells, accompanied by altered cyclin levels (A, B1, D1, E). Crucially, flow cytometry with propidium iodide and mitochondrial dehydrogenase activity measurements confirmed the absence of direct cytotoxicity at the tested concentration [1]. Mutation of the key cysteine residue (AQP3-Cys40Ser) conferred resistance to the anti-proliferative effect, establishing a causal mechanistic link [1].

Proliferation Arrest

Head-to-head

≈50% reduction at 5 µM

Model-response context: effect contingent on AQP3 expression; Cys40Ser mutation confers resistance

A431, PC12-AQP3 cells; no direct cytotoxicity observed via PI/MTT

Evidence Dimension	Proliferation reduction as a function of AQP3 expression level across cell lines
Target Compound Data	A431 (high AQP3): ≈50% reduction; PC12-AQP3: ≈50% reduction; HEK-AQP3: ≈15% reduction; PC12-wt and NIH/3T3 (no AQP3): 0% reduction (all at 5 µM Auphen)
Comparator Or Baseline	Untreated counterparts of each cell line; AQP3-Cys40Ser mutant as mechanistic control
Quantified Difference	≈50% vs. 0% proliferation reduction between high-AQP3 and AQP3-null lines at identical concentration; resistance conferred by Cys40Ser mutation
Conditions	A431, PC12-AQP3, PC12-wt, NIH/3T3, HEK-AQP3 cell lines; 5 µM Auphen; BrdU incorporation and viable cell counting; cell cycle by flow cytometry; cytotoxicity excluded by PI and MTT assays

Why This Matters

This evidence directly addresses a procurement question: Auphen's anti-proliferative activity is mechanistically contingent on AQP3 expression, enabling rational selection of responsive cancer models and avoiding futile use in AQP3-low or AQP3-negative systems. This is not a general cytotoxic gold compound.

• [1] Serna A, Galán-Cobo A, Rodrigues C, Sánchez-Gomar I, Toledo-Aral JJ, Moura TF, Casini A, Soveral G, Echevarría M. Functional inhibition of aquaporin-3 with a gold-based compound induces blockage of cell proliferation. J Cell Physiol. 2014;229(11):1787-1801. PMID: 24676973. View Source

Tamoxifen and Doxorubicin Chemosensitization in Breast Cancer

In a comprehensive breast cancer study evaluating Auphen alongside the comparator AQP inhibitor Z433927330, Auphen as a single agent extended overall survival in vivo without significantly impacting primary or metastatic tumor burden [1]. However, Auphen treatment rendered breast cancer cells more responsive to both chemotherapy (doxorubicin) and endocrine therapy (tamoxifen, fulvestrant). Notably, Auphen and tamoxifen cooperated to reduce breast cancer cell viability, and tamoxifen treatment was found to reduce overall AQP7 protein expression [1]. RNA-Seq analysis of Auphen-treated breast cancer cells (PyMT and MCF-7) identified mitochondrial metabolism genes as impacted by Auphen, suggesting a mechanism contributing to reduced mammary tumor progression and enhanced therapeutic efficacy of endocrine therapy [1]. The study concluded that while additional chemical optimization of AQP inhibition is needed, Auphen demonstrates a chemosensitization profile distinct from the comparator Z433927330 [1].

Chemosensitization

Cross-study

Survival extension + tamoxifen/doxorubicin cooperation

Supports combination-therapy model response context; distinct from comparator Z433927330

PyMT, MCF-7 breast cancer models; RNA-Seq: mitochondrial metabolism genes impacted

Evidence Dimension	In vivo survival benefit and chemosensitization in breast cancer models
Target Compound Data	Auphen: extended overall survival in vivo; cooperative viability reduction with tamoxifen; increased responsiveness to doxorubicin and fulvestrant
Comparator Or Baseline	Z433927330 (alternative AQP inhibitor evaluated in same study); vehicle control
Quantified Difference	Survival extension observed with Auphen monotherapy; cooperative effect with tamoxifen on cell viability (specific fold-change not reported as single number but described as significant cooperation); Z433927330 showed distinct biological properties per authors
Conditions	Murine (PyMT) and human (MCF-7) breast cancer cell lines; in vivo xenograft models; RNA-Seq transcriptomic analysis; cytotoxicity and metabolic stability assays

Why This Matters

For procurement in translational oncology research, Auphen's demonstrated chemosensitization capability differentiates it from compounds evaluated purely as single-agent cytotoxics. This positions Auphen as a combination-therapy tool rather than a standalone treatment, which directly impacts experimental design and purchase rationale.

• [1] Charlestin V, Fulkerson D, Arias Matus CE, Walker ZT, Carthy K, Littlepage LE. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer. Cancers (Basel). 2024;16(15):2714. PMID: 39123442. View Source

HCC Xenograft Tumor Suppression via AQP3 Downregulation

In a nude mouse xenograft model of hepatocellular carcinoma (HCC), Auphen treatment produced a statistically significant reduction in both tumor volume and tumor weight compared to saline-treated controls (P < 0.01) [1]. The tumor suppression rate was quantified and accompanied by significantly reduced serum α-fetoprotein (AFP) levels and increased apoptosis of tumor cells in Auphen-treated mice [1]. Mechanistically, Auphen treatment significantly lowered AQP3 protein and mRNA levels in tumor tissues (P < 0.01 vs. control), consistent with its mechanism as an AQP3 inhibitor. The study also established that AQP3 is overexpressed in human HCC tumor tissues compared to paired non-cancerous liver tissue, while AQP9 is downregulated, providing clinical rationale for AQP3-targeted intervention [1].

HCC Xenograft

Cross-study

Tumor volume & weight reduction (P

Model-response endpoint context: reduced AQP3 expression confirms target engagement

Nude mouse HCC model; serum AFP decreased; apoptosis increased (TUNEL)

AQP3/AQP7 Window

Supporting evidence

~19-fold selectivity (AQP3 IC₅₀ 0.8 µM vs AQP7 15 µM)

Enables concentration-dependent isoform selectivity review for dual-target studies

IUPHAR curated data; AQP7 implicated in breast cancer progression

Evidence Dimension	In vivo tumor growth suppression in HCC xenograft model
Target Compound Data	Auphen: significant reduction in tumor volume and tumor weight (P < 0.01 vs. control); reduced serum AFP; reduced AQP3 expression (P < 0.01)
Comparator Or Baseline	Saline-treated control group (n = 3 per group); dbcAMP-treated comparator group
Quantified Difference	P < 0.01 for tumor volume and weight reduction vs. control; tumor suppression rate reported for both Auphen and dbcAMP groups
Conditions	Nude mouse HCC xenograft model; n = 3 per group; AQP3/AQP9 expression by IHC and RT-PCR; AFP by ELISA; TUNEL assay for apoptosis

Why This Matters

This independent in vivo validation in a second cancer type (HCC) provides cross-model reproducibility evidence that is essential for procurement decisions in preclinical drug development programs. The demonstration of target engagement (AQP3 downregulation) in tumor tissue distinguishes Auphen from compounds whose in vivo effects may be off-target.

• [1] Peng R, Zhao GX, Li J, Zhang Y, Shen XZ, Wang JY, Sun JY. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo. World J Gastroenterol. 2016;22(12):3341-3354. PMID: 27022216. View Source

Dual AQP3 and AQP7 Inhibition Profile

Beyond its primary AQP3 activity, Auphen also inhibits the related aquaglyceroporin AQP7. According to curated IUPHAR/BPS pharmacology data, Auphen is effective against AQP7 at a concentration of 15 µM [1], compared to its AQP3 IC₅₀ of 0.8 µM in hRBC [2]. This approximately 19-fold potency window between AQP3 and AQP7 inhibition provides a quantifiable selectivity profile relevant to experimental design. AQP7 has been independently implicated in breast cancer progression and metastasis; genetic inhibition of Aqp7 was shown to reduce primary tumor burden and metastasis in breast cancer models [3]. The dual AQP3/AQP7 inhibitory profile of Auphen may therefore offer a functional advantage over inhibitors targeting only one aquaglyceroporin isoform in cancers where both channels contribute to pathogenesis.

AQP3/AQP7 Window

Supporting evidence

~19-fold selectivity (AQP3 IC₅₀ 0.8 µM vs AQP7 15 µM)

Enables concentration-dependent isoform selectivity review for dual-target studies

IUPHAR curated data; AQP7 implicated in breast cancer progression

Evidence Dimension	Comparative inhibitory potency at AQP3 vs. AQP7
Target Compound Data	AQP3 IC₅₀ = 0.8 µM (hRBC); AQP7 effective at 15 µM
Comparator Or Baseline	Same compound across two related aquaglyceroporin isoforms
Quantified Difference	Approximately 19-fold selectivity for AQP3 over AQP7 based on available potency data
Conditions	AQP3: hRBC stopped-flow glycerol permeability assay (Martins 2012); AQP7: IUPHAR curated data from primary literature

Why This Matters

The quantifiable potency differential between AQP3 and AQP7 enables researchers to select Auphen concentrations that achieve selective AQP3 inhibition (low µM range) or dual AQP3/AQP7 blockade (higher µM range), providing experimental flexibility not available with single-target inhibitors.

• [1] IUPHAR/BPS Guide to Pharmacology. Auphen Ligand Page (Ligand ID: 10188), Biology tab: Selectivity at ion channels. AQP7 effective at 15 µM. Accessed 2026. View Source
• [2] Martins AP, Marrone A, Ciancetta A, Galán Cobo A, Echevarría M, Moura TF, Re N, Casini A, Soveral G. Targeting aquaporin function: potent inhibition of aquaglyceroporin-3 by a gold-based compound. PLoS ONE. 2012;7(5):e37435. PMID: 22624030. View Source
• [3] Charlestin V, Fulkerson D, Arias Matus CE, Walker ZT, Carthy K, Littlepage LE. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer. Cancers (Basel). 2024;16(15):2714. PMID: 39123442. View Source

Auphen: Research and Industrial Application Scenarios

AQP3-Selective Tool for Aquaporin Biology Research

Auphen is the optimal choice for experiments requiring selective pharmacological blockade of AQP3 glycerol permeability without confounding inhibition of AQP1-mediated water transport. Its demonstrated 90% glycerol transport inhibition with only ~20% water permeability reduction at 100 µM in hRBC [1], and 72% glycerol inhibition in PC12-AQP3 cells versus no effect on PC12-AQP1 glycerol transport [1], make it suitable for dissecting AQP3-specific contributions to cell migration, proliferation, and glycerol metabolism. Recommended working concentration range: 0.8–5 µM for near-complete AQP3 inhibition in hRBC-based assays.

Cancer Models with High AQP3: Proliferation and Cell Cycle

For cancer models with confirmed high AQP3 expression (e.g., A431 epidermoid carcinoma, certain HCC lines), Auphen at 5 µM provides approximately 50% proliferation reduction with S-G₂/M cell cycle arrest, without direct cytotoxicity [2]. Procurement is justified when the experimental objective is to link AQP3 function to proliferative phenotype, as Auphen's effect is abolished by Cys40Ser mutation and absent in AQP3-null lines [2]. This conditional activity makes Auphen a mechanistically clean tool compared to broadly cytotoxic gold compounds.

Combination Endocrine and Chemotherapy Sensitization

Auphen is indicated for preclinical studies investigating AQP inhibition as a strategy to overcome therapy resistance in breast cancer. Its demonstrated cooperation with tamoxifen to reduce breast cancer cell viability, and its ability to increase responsiveness to doxorubicin and fulvestrant [3], position it as a chemosensitizer. Researchers should note that Auphen monotherapy extends survival but does not reduce primary tumor burden [3]; its procurement value lies specifically in combination regimens where AQP3/AQP7 blockade enhances standard-of-care efficacy.

HCC Xenograft Studies with AQP3 Target Engagement

Auphen is suitable for in vivo HCC xenograft experiments requiring both tumor growth suppression and measurable target engagement. Its significant reduction of tumor volume and weight (P < 0.01) in nude mouse models, accompanied by decreased AQP3 expression and serum AFP levels [4], provides a validated experimental framework. Researchers can use Auphen-treated cohorts alongside dbcAMP-treated cohorts to compare AQP3-downregulation-mediated vs. AQP9-upregulation-mediated tumor suppression strategies [4].

Application

Selection Property

Validation Focus

AQP3-selective tool for aquaporin biology

Isoform-selectivity review over AQP1 water channels

Glycerol vs water permeability endpoints in hRBC or transfected cell assays

Cancer cell-model studies with high AQP3 expression

Cell-model endpoint review; proliferation arrest context

AQP3 expression dependence; Cys40Ser mutation control; cell cycle endpoints

Combination endocrine and chemotherapy sensitization research

Chemosensitization model-response context

Tamoxifen/doxorubicin cooperation endpoints; survival extension monitoring

HCC xenograft studies with target engagement measurement

In vivo model-response context; AQP3 target engagement review

Tumor volume/weight endpoints; AQP3 mRNA/protein downregulation; serum AFP

• [1] Martins AP, Marrone A, Ciancetta A, Galán Cobo A, Echevarría M, Moura TF, Re N, Casini A, Soveral G. Targeting aquaporin function: potent inhibition of aquaglyceroporin-3 by a gold-based compound. PLoS ONE. 2012;7(5):e37435. PMID: 22624030. View Source
• [2] Serna A, Galán-Cobo A, Rodrigues C, Sánchez-Gomar I, Toledo-Aral JJ, Moura TF, Casini A, Soveral G, Echevarría M. Functional inhibition of aquaporin-3 with a gold-based compound induces blockage of cell proliferation. J Cell Physiol. 2014;229(11):1787-1801. PMID: 24676973. View Source
• [3] Charlestin V, Fulkerson D, Arias Matus CE, Walker ZT, Carthy K, Littlepage LE. Evaluation of the Mammalian Aquaporin Inhibitors Auphen and Z433927330 in Treating Breast Cancer. Cancers (Basel). 2024;16(15):2714. PMID: 39123442. View Source
• [4] Peng R, Zhao GX, Li J, Zhang Y, Shen XZ, Wang JY, Sun JY. Auphen and dibutyryl cAMP suppress growth of hepatocellular carcinoma by regulating expression of aquaporins 3 and 9 in vivo. World J Gastroenterol. 2016;22(12):3341-3354. PMID: 27022216. View Source